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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties of the
synthetic isotope Hassium-271 (27tHs). Due to its extreme instability and the production of only
a few atoms to date, the experimental data is limited and, in some cases, associated with
significant uncertainty. This document collates the available information from peer-reviewed
sources and nuclear data repositories, presenting it in a structured format for ease of reference
and comparison.

Core Nuclear and Atomic Properties

Hassium-271 is a superheavy, artificial radionuclide of the element hassium, which has the
atomic number 108. The study of such nuclides is crucial for understanding the limits of nuclear
stability and the properties of matter under extreme conditions.

Quantitative Data Summary

The following tables summarize the key quantitative data for Hassium-271.
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General Properties

Symbol 271Hs

Atomic Number (2) 108[1]
Mass Number (A) 271[1]
Neutron Number (N) 163[1]

Mass and Energy Properties

Isotopic Mass

271.13717(32) u[1][2]

Mass Excess

127.77303 MeV[1][2]

Nuclear Binding Energy

1975.06048078 MeV (per nucleus)[1]

Binding Energy per Nucleon

7.28804605 MeV[1]

Radioactive Decay Properties

Half-Life (T%)

~4 - 46 s (Note: This value has considerable
uncertainty due to a low number of

measurements)[1][3]

Decay Mode

Alpha (o) decay[1][3]

Daughter Isotope

Seaborgium-267 (267Sg)[1][3]

Experimental Protocols: Synthesis of Hassium-271

The synthesis of Hassium-271 is achieved through heavy-ion induced fusion reactions. These

experiments are conducted in specialized facilities equipped with particle accelerators and

sophisticated detection systems capable of identifying single atoms. The primary method

employed for producing neutron-rich hassium isotopes like 27*Hs is "hot fusion".

Methodology: Hot Fusion Reaction
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» Projectile and Target Selection: Hassium-271, along with isotopes 2°°Hs and 27°Hs, can be
produced by bombarding a target of Curium-248 (248Cm) with a beam of Magnesium-26
(2°Mq) ions.

» lon Beam Acceleration: The 26Mg ions are accelerated to a specific energy in a linear
accelerator or cyclotron. The precise energy is crucial to overcome the Coulomb barrier
between the projectile and target nuclei, facilitating fusion.

o Target Interaction: The high-energy beam of 2°Mg ions is directed onto the rotating 2*8Cm
target. The fusion of a projectile and a target nucleus forms a highly excited compound
nucleus.

e Evaporation Channels: The compound nucleus de-excites by emitting a number of neutrons
(a process known as evaporation). The synthesis of 271Hs is the result of a 3-neutron
evaporation channel from the compound nucleus 274Hs.

» Separation and Detection: The resulting hassium atoms, recoiling from the target, are
separated from the unreacted beam particles and other reaction byproducts using a velocity
filter or a gas-filled recoil separator. These separators use magnetic and electric fields to
guide the desired nuclei to a detector system. The identification of 27tHs is confirmed by
observing its characteristic alpha decay to 26’Sg and the subsequent decay chain of the
daughter and granddaughter nuclides.

Visualizations
Nuclear Decay of Hassium-271

The primary decay mode of Hassium-271 is alpha decay, where it emits an alpha particle (a
helium nucleus) and transforms into Seaborgium-267.
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Caption: Alpha decay of Hassium-271 to Seaborgium-267.

Experimental Workflow for Superheavy Element
Synthesis

The following diagram illustrates the general workflow for the synthesis and identification of a
superheavy element like Hassium-271.

Particle Accelerator Target Chamber Separation Detection System
,—l Fusion Products
lon Source Injection Linear | High-Et lon Beam | o Target (e.q., 27'Hs) | Recoil Separator Implantation N Detector Array Data Analysis
(e.g., Mg) or Cyclotron | | (e.g., 2#%Cm) | (Velocity Filter) (e.g., Silicon Strip Detectors) (Decay Chain Identification)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of superheavy elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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